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Introduction
Reactive Black 39 is a synthetic dye belonging to the reactive class of dyes, which form

covalent bonds with textile fibers, resulting in excellent wash fastness.[1] It is widely used in the

textile industry for dyeing cellulosic fibers such as cotton and viscose.[1] Accurate quantification

of Reactive Black 39 is crucial for various applications, including monitoring dye uptake in

dyeing processes, assessing wastewater treatment efficiency, and conducting toxicological

studies. Spectrophotometry offers a simple, rapid, and cost-effective method for the

quantitative analysis of this dye in aqueous solutions.

This application note provides a detailed protocol for the spectrophotometric quantification of

Reactive Black 39. The method is based on the Beer-Lambert law, which states that the

absorbance of a solution is directly proportional to the concentration of the absorbing species

and the path length of the light through the solution.

Principle
The concentration of Reactive Black 39 in a solution can be determined by measuring its

absorbance at the wavelength of maximum absorption (λmax) and relating it to a standard

calibration curve. The λmax for black dyes is typically in the range of 590-610 nm. For a similar

dye, Reactive Black 5, the λmax has been reported to be 597 nm.[2] It is recommended to

determine the specific λmax for Reactive Black 39 under the experimental conditions used.
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Materials and Reagents
Reactive Black 39 (C.I. 205071)

Deionized water

Volumetric flasks (100 mL, 50 mL, 25 mL, 10 mL)

Pipettes (10 mL, 5 mL, 1 mL)

Spectrophotometer (UV-Visible)

Cuvettes

Experimental Protocols
Determination of Maximum Absorption Wavelength
(λmax)

Prepare a stock solution of Reactive Black 39: Accurately weigh 100 mg of Reactive Black
39 and dissolve it in a 100 mL volumetric flask with deionized water to obtain a concentration

of 1000 mg/L.

Prepare a working solution: Dilute the stock solution to a concentration of 10 mg/L.

Scan the absorbance spectrum: Using the spectrophotometer, scan the absorbance of the

10 mg/L working solution over the wavelength range of 400-800 nm, using deionized water

as a blank.

Identify λmax: The wavelength at which the highest absorbance is recorded is the λmax for

Reactive Black 39. A reported λmax for a similar black dye is 597 nm.[3]

Preparation of Standard Solutions
Prepare a series of standard solutions: From the 1000 mg/L stock solution, prepare a series

of standard solutions with concentrations ranging from 1 mg/L to 50 mg/L by appropriate

dilutions in volumetric flasks using deionized water. A suggested set of concentrations is 1, 5,

10, 20, 30, 40, and 50 mg/L.
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Generation of Calibration Curve
Measure absorbance of standards: Set the spectrophotometer to the predetermined λmax.

Zero the spectrophotometer: Use deionized water as a blank to zero the instrument.

Measure absorbance: Measure the absorbance of each standard solution in a cuvette.

Plot the calibration curve: Plot a graph of absorbance versus concentration. The resulting

plot should be a straight line passing through the origin, in accordance with the Beer-

Lambert law.

Determine the regression equation: Perform a linear regression analysis on the data to

obtain the equation of the line (y = mx + c), where 'y' is the absorbance, 'x' is the

concentration, 'm' is the slope, and 'c' is the y-intercept. The R-squared (R²) value should be

close to 1, indicating a good linear fit.

Quantification of an Unknown Sample
Prepare the unknown sample: If necessary, dilute the unknown sample containing Reactive
Black 39 with deionized water to ensure its absorbance falls within the linear range of the

calibration curve.

Measure the absorbance: Measure the absorbance of the prepared unknown sample at the

λmax.

Calculate the concentration: Use the regression equation obtained from the calibration curve

to calculate the concentration of Reactive Black 39 in the unknown sample.

Concentration (mg/L) = (Absorbance - c) / m

Where:

Absorbance is the measured absorbance of the unknown sample.

m is the slope of the calibration curve.

c is the y-intercept of the calibration curve.
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Account for dilution: If the unknown sample was diluted, multiply the calculated concentration

by the dilution factor to obtain the concentration in the original sample.

Data Presentation
Table 1: Quantitative Data for Calibration Curve of Reactive Black 39

Concentration (mg/L) Absorbance (at λmax = 597 nm)

1 0.052

5 0.255

10 0.510

20 1.020

30 1.530

40 2.040

50 2.550

Note: The absorbance values in this table are representative and should be generated

experimentally.
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Caption: Experimental workflow for the spectrophotometric quantification of Reactive Black
39.
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Caption: Relationship of variables in the Beer-Lambert Law.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15552045#spectrophotometric-quantification-of-
reactive-black-39]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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